N,N-dibenzyl-1-(benzylsulfonyl)piperidine-4-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N,N-dibenzyl-1-(benzylsulfonyl)piperidine-4-carboxamide: is a synthetic compound that belongs to the class of piperidine derivatives. Piperidine is a six-membered heterocycle containing one nitrogen atom and five carbon atoms in the sp3-hybridized state . Piperidine-containing compounds are significant in the pharmaceutical industry due to their presence in various classes of pharmaceuticals and alkaloids .
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of N,N-dibenzyl-1-(benzylsulfonyl)piperidine-4-carboxamide typically involves the cyclization of 1,2-diamine derivatives with sulfonium salts . The reaction between (S,S)-N,N’-bisnosyl diamine and diphenylvinylsulfonium triflate in the presence of DBU leads to protected piperazines, which can be further deprotected and cyclized to form the desired piperidine derivative .
Industrial Production Methods: Industrial production methods for piperidine derivatives often involve multicomponent reactions, cycloaddition, and amination . These methods are designed to be fast and cost-effective, making them suitable for large-scale production .
Chemical Reactions Analysis
Types of Reactions: N,N-dibenzyl-1-(benzylsulfonyl)piperidine-4-carboxamide undergoes various chemical reactions, including oxidation, reduction, and substitution .
Common Reagents and Conditions: Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles for substitution reactions .
Major Products: The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield sulfoxides or sulfones, while reduction may produce amines or alcohols .
Scientific Research Applications
Chemistry: In chemistry, N,N-dibenzyl-1-(benzylsulfonyl)piperidine-4-carboxamide is used as a building block for the synthesis of more complex molecules .
Biology and Medicine: It has been studied for its anticancer and antimicrobial properties due to its ability to inhibit carbonic anhydrase IX .
Industry: In the industrial sector, piperidine derivatives are used in the production of pharmaceuticals, agrochemicals, and other fine chemicals .
Mechanism of Action
The mechanism of action of N,N-dibenzyl-1-(benzylsulfonyl)piperidine-4-carboxamide involves the inhibition of specific enzymes or receptors . For example, it can inhibit carbonic anhydrase IX, which is overexpressed in many solid tumors . This inhibition leads to a decrease in tumor cell proliferation and an increase in apoptosis .
Comparison with Similar Compounds
Similar Compounds: Similar compounds include N,N-dibenzyl-1-(methylsulfonyl)piperidine-3-carboxamide and 1-(benzylsulfonyl)piperidine .
Uniqueness: N,N-dibenzyl-1-(benzylsulfonyl)piperidine-4-carboxamide is unique due to its specific substitution pattern and its ability to inhibit carbonic anhydrase IX with high selectivity . This makes it a valuable compound for research and potential therapeutic applications .
Properties
Molecular Formula |
C27H30N2O3S |
---|---|
Molecular Weight |
462.6 g/mol |
IUPAC Name |
N,N-dibenzyl-1-benzylsulfonylpiperidine-4-carboxamide |
InChI |
InChI=1S/C27H30N2O3S/c30-27(28(20-23-10-4-1-5-11-23)21-24-12-6-2-7-13-24)26-16-18-29(19-17-26)33(31,32)22-25-14-8-3-9-15-25/h1-15,26H,16-22H2 |
InChI Key |
VFKKIZXNCWGNQD-UHFFFAOYSA-N |
Canonical SMILES |
C1CN(CCC1C(=O)N(CC2=CC=CC=C2)CC3=CC=CC=C3)S(=O)(=O)CC4=CC=CC=C4 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.